Cas no 915922-42-8 (3-Amino-4-(2-methyl-1-piperidinyl)benzamide)

• Product Name: 3-Amino-4-(2-methyl-1-piperidinyl)benzamide
• CAS No: 915922-42-8
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 996583
• PubChem ID: 43448268
• Update Time: 2025-06-08

3-Amino-4-(2-methyl-1-piperidinyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(2-methylpiperidin-1-yl)benzamide
• AKOS009485904
• 3-AMINO-4-(2-METHYL-1-PIPERIDINYL)BENZAMIDE
• 915922-42-8
• MFCD08691780
• DTXSID20656048
• CHEMBRDG-BB 7661771
• BS-38539
• 3-Amino-4-(2-methyl-1-piperidinyl)benzamide

• MDL： MFCD08691780
• Inchi： 1S/C13H19N3O/c1-9-4-2-3-7-16(9)12-6-5-10(13(15)17)8-11(12)14/h5-6,8-9H,2-4,7,14H2,1H3,(H2,15,17)
• InChI Key： BKZDWTZMQYSIDZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)N)N1CCCCC1C)N

Computed Properties

• Exact Mass: 233.15300
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• PSA: 72.35000
• LogP: 3.09300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-Amino-4-(2-methyl-1-piperidinyl)benzamide

Introduction to 3-Amino-4-(2-methyl-1-piperidinyl)benzamide (CAS No. 915922-42-8) in Modern Chemical Biology

The compound 3-Amino-4-(2-methyl-1-piperidinyl)benzamide, identified by the CAS number 915922-42-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular targeting. The benzamide core, combined with the piperidine moiety, introduces unique pharmacophoric features that contribute to its biological activity and specificity.

Recent studies have highlighted the importance of 3-Amino-4-(2-methyl-1-piperidinyl)benzamide in the development of novel therapeutic agents. Its structural composition suggests a high degree of versatility, enabling interactions with various biological targets. The presence of both amino and amide functional groups enhances its solubility and bioavailability, making it a promising candidate for further investigation in medicinal chemistry.

In the context of contemporary research, 3-Amino-4-(2-methyl-1-piperidinyl)benzamide has been explored for its potential role in modulating enzyme activity and receptor binding. For instance, its benzamide moiety is known to exhibit inhibitory effects on certain proteases and kinases, which are critical in numerous disease pathways. The 2-methyl-1-piperidinyl group further contributes to its binding affinity by forming hydrogen bonds and hydrophobic interactions with biological targets.

One of the most compelling aspects of 3-Amino-4-(2-methyl-1-piperidinyl)benzamide is its ability to serve as a scaffold for structure-based drug design. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced efficacy and reduced toxicity. These efforts have led to the discovery of several novel compounds with promising preclinical profiles, particularly in oncology and inflammatory diseases.

The synthesis of 3-Amino-4-(2-methyl-1-piperidinyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also allow for the introduction of diverse functional groups, enhancing the compound's pharmacological potential.

From a mechanistic standpoint, 3-Amino-4-(2-methyl-1-piperidinyl)benzamide has been shown to interact with key cellular pathways involved in disease progression. Its ability to modulate protein-protein interactions has opened new avenues for therapeutic intervention. For example, studies suggest that it may interfere with signaling cascades associated with cancer cell proliferation and survival, offering a potential strategy for developing targeted therapies.

The pharmacokinetic properties of 3-Amino-4-(2-methyl-1-piperidinyl)benzamide have also been extensively evaluated. Its favorable absorption, distribution, metabolism, and excretion (ADME) profile make it an attractive candidate for clinical development. Preclinical studies have demonstrated its stability under various physiological conditions and its ability to reach therapeutic concentrations in target tissues.

In conclusion, 3-Amino-4-(2-methyl-1-piperidinyl)benzamide (CAS No. 915922-42-8) represents a cutting-edge compound in chemical biology with significant implications for drug discovery. Its unique structural features and biological activities position it as a valuable tool for investigating disease mechanisms and developing novel therapeutic interventions. As research continues to unfold, this compound is expected to play a pivotal role in advancing our understanding of complex biological systems and improving patient outcomes.